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Compound of Interest

Compound Name: Sah-sosl1A tfa

Cat. No.: B15606200

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation of Sah-sos1A tfa stock
solutions for use in cell culture experiments. Sah-sos1A is a potent, cell-permeable, peptide-
based inhibitor of the Son of sevenless 1 (SOS1) and K-Ras interaction, effectively blocking the
RAS signaling pathway.[1][2][3] This makes it a valuable tool for cancer research and drug
development, particularly for tumors driven by KRAS mutations.[1][2][3]

Quantitative Data Summary

The following table summarizes the key quantitative information for Sah-sos1A tfa. It is crucial
to refer to the batch-specific information provided on the product vial or the Certificate of
Analysis for the most accurate data.
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Parameter

Value

Source

Molecular Weight (TFA salt)

~2301.55 g/mol

AbMole BioScience

Molecular Weight (free base)

~2187.5 g/mol

MedchemExpress, Sigma-
Aldrich, R&D Systems

Solubility

Soluble to 1 mg/mL in water

R&D Systems

EC50 (KRAS binding)

106-175 nM for wild-type and
various KRAS mutants

MedchemExpress, AbMole

BioScience

IC50 (Cell Viability)

5-15 uM in various cancer cell

lines

MedchemExpress, AbMole

BioScience

Effective Concentration in
Cells

0.625-40 pM

MedchemExpress, AbMole

BioScience

Storage of Lyophilized Powder

Store at -20°C, protect from
light

AbMole BioScience

Storage of Stock Solution

-80°C for up to 6 months;
-20°C for up to 1 month

MedchemExpress

Experimental Protocols
Preparation of a 10 mM Sah-sos1A tfa Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a concentration cited for in

vivo experiments and a convenient starting point for dilutions for cell culture.[1][4]

Materials:

Sah-sos1A tfa (lyophilized powder)

Sterile, nuclease-free water

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile filter tips
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Procedure:

o Determine the Mass: Refer to the Certificate of Analysis for the exact molecular weight of
your batch of Sah-sos1A tfa. For this example, we will use a molecular weight of 2301.55
g/mol . To prepare 1 mL of a 10 mM stock solution, you will need:

o Mass (mg) =10 mmol/L*1 mL* (1 L/21000 mL)* 2301.55 g/mol * (1000 mg /1 g) = 2.30

mg
e Reconstitution:

o Briefly centrifuge the vial of lyophilized Sah-sos1A tfa to ensure all the powder is at the
bottom.

o Aseptically add the calculated volume of sterile water to the vial to achieve a 10 mM
concentration. For example, add 100 pL of sterile water to 2.30 mg of Sah-sos1A tfa.

o Gently vortex or pipette up and down to ensure the peptide is completely dissolved.
 Sterilization (Optional but Recommended):

o If using the stock solution for cell culture, it is advisable to sterilize it by filtering through a
0.22 um sterile filter into a new sterile tube.[5]

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
peptide.[5]

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-
term storage (up to 1 month).[5] Ensure the tubes are tightly sealed and protected from
light.[5]

Visualizations
Signaling Pathway of Sah-sos1A Action
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The following diagram illustrates the mechanism of action of Sah-sos1A. It inhibits the
interaction between SOS1 and KRAS, thereby preventing the exchange of GDP for GTP on
KRAS. This leads to the downregulation of the downstream MAPK signaling pathway.[1][2][3]

Cell Membrane W ( Cytoplasm
recruits activates X GDP->GTP ¥
o) ED ) — ()=
| inhibits interaction
with KRAS
.

Click to download full resolution via product page
Caption: Mechanism of Sah-sos1A in the KRAS signaling pathway.

Experimental Workflow for Stock Solution Preparation

This diagram outlines the key steps for preparing a sterile stock solution of Sah-sos1A tfa for
use in cell culture experiments.
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Caption: Workflow for preparing Sah-sos1A tfa stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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